N-[2-(butylsulfamoyl)ethyl]-4-methoxybenzamide

• IUPAC Name: N-[2-(butylsulfamoyl)ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C14H22N2O4S/c1-3-4-9-16-21(18,19)11-10-15-14(17)12-5-7-13(20-2)8-6-12/h5-8,16H,3-4,9-11H2,1-2H3,(H,15,17)
• InChI Key: LZCPMDSTLZMBJH-UHFFFAOYSA-N
• Canonical SMILES: CCCCNS(=O)(=O)CCNC(=O)C1=CC=C(C=C1)OC
• Molecular Formula: C14H22N2O4S
• Molecular Weight: 314.40 g/mol
• CAS No.: 899967-55-6

Description

N-[2-(butylsulfamoyl)ethyl]-4-methoxybenzamide is a useful research compound. Its molecular formula is C14H22N2O4S and its molecular weight is 314.4. The purity is usually 95%.
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Scientific Research Applications

Solid-Phase Peptide Synthesis

In the realm of peptide synthesis, derivatives of 2-methoxy-4-methylsulfinylbenzyl alcohol have been demonstrated as effective safety-catch protecting groups and linkers. This approach offers stability against trifluoroacetic acid (TFA) and enables facile removal under reductive acidolytic conditions, highlighting the potential utility of related compounds in solid-phase peptide synthesis (S. Thennarasu & Chuan-fa Liu, 2010).

Organophosphorus Chemistry

The synthesis of organophosphorus compounds illustrates another avenue of research, with studies on 2-hydroxy-, 2-mercapto-, and 2-aminobenzamides leading to the creation of various phosphorins. This work sheds light on the mechanisms behind the formation of these heterocyclic phosphorus compounds, providing a foundation for further exploration into related benzamide derivatives (A. El‐Barbary & S. Lawesson, 1981).

Labeling and Tracing

The labeling of drugs with radioactive isotopes, such as the work done on glyburide labeled with tritium and carbon-14, offers insights into drug distribution and metabolism. This research underscores the importance of precise chemical modifications for creating effective tracers in pharmacological studies (R. Hsi, 1973).

Molecular Properties and Interactions

Investigations into the molecular properties of compounds, such as the study on the molar refraction and polarizability of an antiemetic drug, demonstrate the critical role of chemical structure in determining physical characteristics. These findings are relevant for understanding drug-receptor interactions and the development of new therapeutic agents (R. Sawale et al., 2016).

Analytical Chemistry Applications

The reversed-phase liquid chromatographic retention of N-ethylbenzamides, investigated for their elution characteristics, showcases the importance of substituent effects on chromatographic behavior. This research aids in the development of analytical methods for compound separation and identification, relevant to fields ranging from pharmaceuticals to environmental sciences (P. Lehtonen, 1983).